Cas no 665-46-3 (Tetraethylammonium fluoride)

• Product Name: Tetraethylammonium fluoride
• CAS No: 665-46-3
• MF: C₈H₂₀FN
• MW: 149.249505996704
• MDL: MFCD00011826
• CID: 39475
• PubChem ID: 24888707
• Update Time: 2025-06-12

Tetraethylammonium fluoride Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium fluoride
• Tetraethylammonium fluoride dihydrate
• Tetraethylammonium Fluoride Hydrate
• Tetraethylammonium fluoride trihydrate
• Ethanaminium,N,N,N-triethyl-,fluoride
• fluorure de tetraethylammonium
• N,N,N-TRIETHYL-ETHANAMINIUFLUORIDE
• tetraethylammmonium fluoride
• Tetraethylazanium fluoride
• Ammonium,tetraethyl-, fluoride (8CI)
• Ethanaminium, N,N,N-triethyl-, fluoride (9CI)
• Tetraethylammonium fluoride (6CI,7CI)
• QSUJAUYJBJRLKV-UHFFFAOYSA-M
• Methyl trioctyl ammonium fluoride
• tetraethylazanium;fluoride
• NS00079509
• AKOS015918176
• SY033596
• HY-Y0415
• FT-0654679
• MFCD00011826
• DTXSID40883253
• 665-46-3
• A835487
• SCHEMBL10887
• Ethanaminium, N,N,N-triethyl-, fluoride
• C8H20FN
• T0838
• TETRAETHYL AMMONIUM FLUORIDE
• Et4NF
• EINECS 211-559-7
• DS-4348
• Ethanaminium, N,N,N-triethyl-, fluoride (1:1)
• CS-0015131
• tetraethylammoniumfluoride
• DTXCID001022798
• Ethanaminium, N,N,Ntriethyl, fluoride
• DB-050350

• MDL： MFCD00011826
• Inchi： 1S/C8H20N.FH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： QSUJAUYJBJRLKV-UHFFFAOYSA-M
• SMILES： [F-].[N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 185.17900
• Monoisotopic Mass: 149.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or off white crystalline powder
• PSA: 18.46000
• LogP: -1.24180
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Tetraethylammonium fluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-9
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Hazard Level：6.1
• Safety Term：6.1
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Other Chemical Reagents